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Compound of Interest

Compound Name: 4-Chlorobutyl benzoate

L  Get Quote

Cat. No.: B1360250

Essential Safety and Handling Guide for 4-
Chlorobutyl Benzoate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Chlorobutyl benzoate (CAS
No. 946-02-1). Adherence to these protocols is essential for ensuring laboratory safety and
minimizing exposure risks.

Chemical and Physical Properties

4-Chlorobutyl benzoate is an organic building block used in various synthetic processes.[1][2]
Understanding its physical properties is the first step in safe handling.

Property Value

Molecular Formula C11H13ClO2[3][4]

Molecular Weight 212.67 g/mol [3][4]

Appearance Colorless to pale yellow liquid[1]
Boiling Point 176-178 °C (at 20 mm Hg)[5]
Density ~1.143 g/mL (at 25 °C)[5]

Flash Point 148.4 °C[3]
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Personal Protective Equipment (PPE)

The primary hazards associated with 4-Chlorobutyl benzoate are skin and eye irritation.[6]

Therefore, appropriate personal protective equipment must be worn at all times.

Protection Type

Recommended Equipment

Purpose

Eye and Face

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for splash hazards.[6]

Protects eyes from splashes

and direct contact.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A

standard laboratory coat.[6]

Prevents direct skin contact

and irritation.

Respiratory

Not typically required if work is
conducted in a well-ventilated

area or a chemical fume hood.

[6]7]

Protects against inhalation of

vapors or mists.

Foot Protection

Closed-toe shoes.

Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling minimizes the risk of exposure and contamination.

Preparation

 Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.[6][7]

o Check Emergency Equipment: Confirm that a safety shower and eyewash station are easily

accessible.

o Assemble Materials: Gather all necessary equipment and reagents before starting.

o Don PPE: Put on all personal protective equipment as specified in the table above.[6]
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Handling

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6]

» Portioning: When transferring the liquid, do so carefully to avoid splashing or generating
mists.

o Container Management: Keep the chemical container tightly closed when not in use.[7]

¢ Incompatible Materials: Avoid contact with strong bases, alcohols, and amines.[7]

Post-Handling

o Decontaminate: Clean the work surface thoroughly after the procedure is complete.
» Doff PPE: Remove contaminated gloves and lab coat. Dispose of single-use items properly.

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[6]

Safe Handling Workflow for 4-Chlorobutyl Benzoate

1. Preparation 2. Handling 3. Post-Handling 4. Disposal
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Caption: A high-level workflow for the safe handling of 4-Chlorobutyl benzoate.

Emergency and Disposal Plans
Emergency Procedures: First Aid

In case of accidental exposure, follow these immediate steps:
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» Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical attention.[6]

» Eye Contact: Rinse cautiously with plenty of water for several minutes. If wearing contact
lenses, remove them if it is easy to do so. Continue rinsing. If eye irritation persists, get
medical advice.[6]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, seek medical attention.[6]

 Ingestion: Rinse the mouth with water. Immediately call a poison center or doctor for
treatment advice.[8]

Spill and Disposal Plan

Proper containment and disposal are critical for safety and environmental protection.

o Spill Containment: For a small spill, absorb the material with an inert absorbent such as sand
or silica gel.[7] Collect the material and place it into a suitable, closed container for disposal.

[7]

» Waste Disposal: Dispose of 4-Chlorobutyl benzoate and any contaminated materials as
hazardous waste.[7] All chemical waste disposal must be conducted through an approved
waste disposal plant and in accordance with local, regional, and national regulations.[7] Do
not flush the chemical into the sanitary sewer system or allow it to contaminate ground water.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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